Cas no 1251083-90-5 (2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid)

2-(Ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid is a specialized organic compound featuring a pyrazole moiety and a carboxyl functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure, combining an ethylamino group and a sterically hindered methyl group adjacent to the carboxylic acid, enhances its potential for selective reactivity in heterocyclic chemistry. The presence of the pyrazole ring contributes to its utility in designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. This compound is valued for its balanced lipophilicity and structural rigidity, which may improve pharmacokinetic properties in drug discovery applications. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry research.
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid structure
1251083-90-5 structure
Product Name:2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
CAS No:1251083-90-5
MF:C10H17N3O2
MW:211.260882139206
CID:6174916
PubChem ID:61925383
Update Time:2025-10-28

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
    • AKOS011199318
    • 1251083-90-5
    • CS-0344052
    • EN300-1123796
    • Inchi: 1S/C10H17N3O2/c1-3-11-10(2,9(14)15)5-8-13-7-4-6-12-13/h4,6-7,11H,3,5,8H2,1-2H3,(H,14,15)
    • InChI Key: HYHKRVIOMDKMCR-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CCN1C=CC=N1)NCC)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 67.2Ų

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123796-0.05g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
0.05g
$587.0 2023-10-26
Enamine
EN300-1123796-0.1g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
0.1g
$615.0 2023-10-26
Enamine
EN300-1123796-0.25g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
0.25g
$642.0 2023-10-26
Enamine
EN300-1123796-0.5g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
0.5g
$671.0 2023-10-26
Enamine
EN300-1123796-1.0g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5
1g
$728.0 2023-06-09
Enamine
EN300-1123796-2.5g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
2.5g
$1370.0 2023-10-26
Enamine
EN300-1123796-5.0g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5
5g
$2110.0 2023-06-09
Enamine
EN300-1123796-10.0g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5
10g
$3131.0 2023-06-09
Enamine
EN300-1123796-1g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
1g
$699.0 2023-10-26
Enamine
EN300-1123796-5g
2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid
1251083-90-5 95%
5g
$2028.0 2023-10-26

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid Related Literature

Additional information on 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid

Comprehensive Overview of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid (CAS No. 1251083-90-5)

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid (CAS No. 1251083-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrazole and butanoic acid moieties, is often explored for its bioactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid", "CAS 1251083-90-5 applications", and "pyrazole derivatives in drug discovery", reflecting the growing interest in this molecule.

The molecular structure of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid combines a butanoic acid backbone with an ethylamino group and a pyrazole ring, making it a valuable scaffold for designing novel compounds. Recent studies highlight its potential role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects. Keywords such as "pyrazole-based therapeutics" and "CAS 1251083-90-5 mechanism of action" are increasingly popular in academic and industrial searches.

From a synthetic perspective, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid is often synthesized via multi-step organic reactions, including alkylation, amination, and cyclization. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability makes it a focal point for queries like "modification of pyrazole-butanoic acid derivatives" and "CAS 1251083-90-5 synthetic routes". The compound's stability under various conditions also makes it suitable for formulation studies, a topic of interest for pharmaceutical formulation scientists.

In agrochemical applications, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid has been investigated for its potential as a plant growth regulator or pest control agent. The pyrazole moiety is known to interact with biological targets in pests, offering a sustainable alternative to traditional pesticides. Searches for "pyrazole derivatives in agriculture" and "eco-friendly agrochemicals" often lead to discussions about this compound. Its environmental fate and biodegradability are also critical considerations, aligning with the global push toward green chemistry.

Analytical characterization of CAS No. 1251083-90-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural confirmation. Quality control is paramount, especially when the compound is used in drug development or material science. Professionals often search for "analytical methods for pyrazole derivatives" and "CAS 1251083-90-5 purity standards", underscoring the need for reliable data in research and commercialization.

The future of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid lies in its interdisciplinary applications. As AI-driven drug discovery and computational chemistry advance, this compound may serve as a key building block for virtual screening and molecular docking studies. Searches for "pyrazole analogs in silico studies" and "CAS 1251083-90-5 bioactivity predictions" reflect this emerging trend. Additionally, its role in bioconjugation and prodrug design is an area ripe for exploration, offering opportunities for innovation in drug delivery systems.

In conclusion, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoic acid (CAS No. 1251083-90-5) represents a versatile and promising compound with broad applicability across multiple industries. Its unique structure, combined with growing interest in sustainable chemistry and targeted biological interventions, ensures its relevance in contemporary research. By addressing common search queries and aligning with cutting-edge scientific trends, this overview aims to provide a comprehensive and SEO-optimized resource for researchers and industry stakeholders alike.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk